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Compound of Interest

Compound Name: Methyl (R)-(+)-lactate

Cat. No.: B139472 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Methyl (R)-(+)-lactate, a chiral compound of significant interest in various chemical and

pharmaceutical applications. The information is presented to be a valuable resource for

laboratory and development work.

Introduction
Methyl (R)-(+)-lactate, also known as D-lactic acid methyl ester, is the methyl ester of the R-

enantiomer of lactic acid.[1] Its chemical formula is C4H8O3.[2] This colorless liquid is

recognized as a green solvent due to its biodegradability and is completely miscible with water

and most organic liquids.[3][4] It serves as a crucial building block in chiral synthesis for

pharmaceuticals and is used in the production of biodegradable polymers like polylactic acid

(PLA).[1]

Core Physical Properties
The physical characteristics of Methyl (R)-(+)-lactate are fundamental to its application in

research and manufacturing. These properties dictate its behavior as a solvent, its handling

requirements, and its role in chemical synthesis.

The following table summarizes the key quantitative physical properties of Methyl (R)-(+)-
lactate.
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Property Value Conditions

Molecular Formula C4H8O3

Molecular Weight 104.10 g/mol

Density 1.09 g/mL at 25°C

Boiling Point 144-145 °C at 760 mm Hg

Melting Point approx. -66 °C

Refractive Index 1.4120 - 1.4140 at 20°C

Specific Rotation [α] +8.4° to +8.5° at 20-21°C (neat)

Flash Point 49 °C (120.2 °F) closed cup

Vapor Pressure 1.93 mmHg at 25°C

References: Molecular Formula[1][2], Molecular Weight[1][2], Density[5][6][7], Boiling Point[5]

[6][8], Melting Point[4][8][9], Refractive Index[4][5], Specific Rotation[5][6][10], Flash Point[4][5]

[11], Vapor Pressure[4][12][13].

Appearance: Clear, colorless liquid.[3][4][5]

Solubility: Miscible with water (though it hydrolyzes), alcohol, and ether. It is also miscible

with most common organic solvents.[3][5]

Experimental Protocols for Property Determination
While the specific experimental standards (e.g., ASTM, ISO) used for the cited data are not

detailed in the source documents, the determination of these physical properties generally

follows established laboratory protocols.

Density: Typically determined using a pycnometer or a digital density meter. The method

involves measuring the mass of a known volume of the liquid at a controlled temperature

(e.g., 25°C).

Boiling Point: Measured by distillation or using a specialized apparatus that determines the

temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
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pressure.

Refractive Index: A refractometer is used to measure the extent to which light is bent as it

passes through the liquid. This is a temperature-dependent property, hence the standard

measurement at 20°C.

Specific Rotation: Measured using a polarimeter. This instrument passes polarized light

through a sample of the chiral substance and measures the angle of rotation. The "neat"

condition indicates the pure liquid was used for the measurement.

Flash Point: Determined using either an open-cup or closed-cup apparatus. The closed-cup

method, as cited, generally yields lower values and is a measure of the lowest temperature

at which the liquid's vapors will ignite in the presence of an ignition source.

Logical Relationship of Physical Properties
The following diagram illustrates the relationship between the fundamental identity of Methyl
(R)-(+)-lactate and its key physical properties.
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Figure 1: Physical Properties of Methyl (R)-(+)-lactate

Chemical Identity

Physical Properties

Methyl (R)-(+)-lactate Formula: C4H8O3

MW: 104.10 g/mol

Appearance:
Clear, Colorless Liquid

Density:
1.09 g/mL @ 25°C

Boiling Point:
144-145 °C

Melting Point:
-66 °C

Refractive Index:
1.413 @ 20°C

Solubility:
Miscible (Water, Alcohols)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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